Cas no 2426-02-0 (3,4,5,6-Tetrahydrophthalic Anhydride)

3,4,5,6-Tetrahydrophthalic Anhydride Properties

Names and Identifiers

• 4,5,6,7-Tetrahydroisobenzofuran-1,3-dione
• Cyclohexene-1,2-dicarboxylic anhydride
• 3,4,5,6-tetrahydrophthalic anhydride
• 1,4,5,6,7-tetrahydro
• 1-CYCLOHEXENE-1,2-DICARBOXYLIC ANHYDRIDE
• 3.4.5.6-tetrahydrophthalic anhydride
• 4,5,6,7-Tetrahydro-1,3-isobenzofurandione
• 3,4,5,6-Tetrahydrophthalic Anhydride
• 3,4,5,6-Tetrahydrophthalic anhydride, 95%
• 4,5,6,7-Tetrahydro-isobenzofuran-1,3-dione
• AS-14503
• NSC11211
• delta-TPA
• C1701
• FT-0607668
• D89450
• UNII-01D3M89A2W
• 4,5,6,7-Tetrahydro-2-benzofuran-1,3-dione
• 1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-
• 3,4,5,6-Tetrahydrophthalic acid anhydride
• DTXSID9075298
• HMMBJOWWRLZEMI-UHFFFAOYSA-
• NSC 11211
• AKOS005622564
• NSC-11211
• 01D3M89A2W
• 1, 4,5,6,7-tetrahydro-
• 1,3,4,5,6,7-hexahydro-2-benzofuran-1,3-dione
• AC-3369
• 4,5,6,7-Tetrahydro-2-benzofuran-1,3-dione #
• 3,4,5,6-Tetrahydrophthalic anhydride, >=95%
• NSC61333
• NSC-61333
• cyclohexene-1,2-dicarboxylic acid anhydride
• InChI=1/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H2
• J-514054
• Q27231422
• NSC 61333
• J-015421
• EINECS 219-374-3
• SCHEMBL40325
• NS00021913
• MFCD00005917
• 2426-02-0
• A817177
• EN300-119260
• DB-046381
• STK802233
• BBL027544
• +Expand

• MDL： MFCD00005917
• InChIKey： HMMBJOWWRLZEMI-UHFFFAOYSA-N
• Inchi： 1S/C8H8O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H2
• SMILES： C1CCC2=C(C1)C(=O)OC2=O
• BRN： 136335

Computed Properties

• Exact Mass: 152.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 152.047
• Heavy Atom Count: 11
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 0.94040
• PSA: 43.37000
• Refractive Index: 1.4447 (estimate)
• Water Partition Coefficient: React
• Boiling Point: 234.6°C (rough estimate)
• Melting Point: 70.0 to 74.0 deg-C
• Flash Point: 158ºC
• Color/Form: Colorless flake crystals
• Solubility: Soluble in benzene, slightly soluble in ether and petroleum ether. Reacts with water
• Density: 1.2000

3,4,5,6-Tetrahydrophthalic Anhydride Security Information

• Symbol: GHS05 GHS08
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36-S61-S37/39-S24-S22
• Packing Group：III
• Packing Group：III
• Risk Phrases：R41; R42/43; R52/53
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2698
• Hazard Statement： H290-H314-H317-H334-H412
• Warning Statement： P234-P260-P264-P272-P273-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 41-42/43-52/53
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：10-21

3,4,5,6-Tetrahydrophthalic Anhydride Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters